Radicinin
Radicinin
Radicinin is an aromatic ketone.
Radicinin is a natural product found in Alternariaster helianthi, Alternaria radicina, and other organisms with data available.
Radicinin is a natural product found in Alternariaster helianthi, Alternaria radicina, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
1402-20-6
VCID:
VC20952079
InChI:
InChI=1S/C12H12O5/c1-3-4-7-5-8-9(12(15)17-7)11(14)10(13)6(2)16-8/h3-6,10,13H,1-2H3/b4-3+/t6-,10-/m0/s1
SMILES:
CC=CC1=CC2=C(C(=O)C(C(O2)C)O)C(=O)O1
Molecular Formula:
C12H12O5
Molecular Weight:
236.22 g/mol
Radicinin
CAS No.: 1402-20-6
Cat. No.: VC20952079
Molecular Formula: C12H12O5
Molecular Weight: 236.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Radicinin is an aromatic ketone. Radicinin is a natural product found in Alternariaster helianthi, Alternaria radicina, and other organisms with data available. |
|---|---|
| CAS No. | 1402-20-6 |
| Molecular Formula | C12H12O5 |
| Molecular Weight | 236.22 g/mol |
| IUPAC Name | (2S,3S)-3-hydroxy-2-methyl-7-[(E)-prop-1-enyl]-2,3-dihydropyrano[3,2-c]pyran-4,5-dione |
| Standard InChI | InChI=1S/C12H12O5/c1-3-4-7-5-8-9(12(15)17-7)11(14)10(13)6(2)16-8/h3-6,10,13H,1-2H3/b4-3+/t6-,10-/m0/s1 |
| Standard InChI Key | SDKXGAICTNHFCN-DCJAWTJCSA-N |
| Isomeric SMILES | C/C=C/C1=CC2=C(C(=O)[C@H]([C@@H](O2)C)O)C(=O)O1 |
| SMILES | CC=CC1=CC2=C(C(=O)C(C(O2)C)O)C(=O)O1 |
| Canonical SMILES | CC=CC1=CC2=C(C(=O)C(C(O2)C)O)C(=O)O1 |
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